8-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-1,2,3,4-tetrahydroquinoline

• IUPAC Name: 1,2,3,4-tetrahydroquinolin-8-yl-[2-(trifluoromethyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C15H17F3N2O2/c16-15(17,18)12-9-20(7-8-22-12)14(21)11-5-1-3-10-4-2-6-19-13(10)11/h1,3,5,12,19H,2,4,6-9H2
• InChI Key: KTDVFJANVKZHSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=CC=C2)C(=O)N3CCOC(C3)C(F)(F)F)NC1
• Molecular Formula: C15H17F3N2O2
• Molecular Weight: 314.30 g/mol

Description

The compound seems to contain a morpholine ring and a tetrahydroquinoline ring. Morpholine is a common motif in many pharmaceuticals and agrochemicals. Tetrahydroquinoline is also a common structure in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods. The InChI code provides a standard way to encode the molecular structure.

Chemical Reactions Analysis

The reactivity of a compound depends on its functional groups. For instance, the morpholine ring can participate in various reactions.

Physical and Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, and solubility can be predicted based on the structure of the compound.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. For instance, many drugs that contain a morpholine ring act by interacting with enzymes or receptors.

Safety and Hazards

Safety and hazards are typically determined through experimental studies. Some general precautions include avoiding inhalation, ingestion, or contact with skin and eyes.